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Compound of Interest |

Compound Name: Acid blue 260
CAS No.: 62168-86-9
Cat. No.: B15622319

Get Quote

In-Depth Technical Guide to Acid Blue 260

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Blue 260, an anthraquinone-based dye. The information is intended for
researchers, scientists, and professionals in drug development and related fields who require
detailed knowledge of this compound.

Core Molecular and Chemical Properties

Acid Blue 260, identified by the CAS number 62168-86-9, is a synthetic acid dye. Its chemical
structure is centered on an anthraquinone core, which is responsible for its characteristic blue
color. The dye is primarily used in the textile industry for coloring polyamide fibers and printing.

[1I[21[3]14]

The molecular formula for Acid Blue 260 has been consistently identified as
C26H23CIN3NaOsS, with a corresponding molecular weight of 563.99 g/mol .[1][2][3][5] While
other molecular formulas have been associated with the name "Acid Blue 260" in some
databases, these often correspond to different CAS numbers and are considered distinct
chemical entities.
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Quantitative Data Summary

The following table summarizes the key quantitative data for Acid Blue 260 (CAS: 62168-86-
9).

Property Value Reference
Molecular Formula C26H23CIN3NaOeS [11[2][3][5]
Molecular Weight 563.99 g/mol [1112]131[5]
CAS Number 62168-86-9 [11[2]13]1[5]
Appearance Dark blue powder [6]

Absorption Maximum (Amax) in
590 nm [7]
water

Solubility in water 70 g/L (at 90°C) [8]

Experimental Protocols
Spectrophotometric Determination of Acid Blue 260
Concentration

This protocol outlines the procedure for determining the concentration of Acid Blue 260 in an
agueous solution using UV-Vis spectrophotometry.

Materials:

e UV-Vis Spectrophotometer

Quartz cuvettes

Acid Blue 260 standard

Deionized water

Volumetric flasks and pipettes
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Procedure:

e Preparation of Stock Solution: Accurately weigh a known amount of Acid Blue 260 powder
and dissolve it in a known volume of deionized water in a volumetric flask to prepare a stock
solution of a specific concentration (e.g., 100 mg/L).

o Preparation of Calibration Standards: Prepare a series of standard solutions of decreasing
concentrations by serially diluting the stock solution with deionized water in volumetric flasks.

e Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the
wavelength to the absorption maximum (Amax) of Acid Blue 260, which is 590 nm.[7]

o Blank Measurement: Fill a cuvette with deionized water to serve as the blank and zero the
spectrophotometer.

o Measurement of Standards: Measure the absorbance of each standard solution at 590 nm.

o Calibration Curve: Plot a graph of absorbance versus concentration for the standard
solutions. The resulting graph should be a straight line that passes through the origin, in
accordance with the Beer-Lambert law.

e Measurement of Unknown Sample: Measure the absorbance of the unknown sample
solution at 590 nm.

o Concentration Determination: Determine the concentration of Acid Blue 260 in the unknown
sample by interpolating its absorbance value on the calibration curve.

Photocatalytic Degradation of Acid Blue 260

This protocol describes a general procedure for evaluating the photocatalytic degradation of
Acid Blue 260 using a semiconductor photocatalyst (e.g., TiOz2 or ZnO).

Materials:
e Photoreactor with a UV or visible light source

e Photocatalyst (e.g., TiO2 nanoparticles)
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» Acid Blue 260 solution of known concentration

e Magnetic stirrer and stir bar

e pH meter

e Hydrochloric acid (HCI) and Sodium Hydroxide (NaOH) for pH adjustment
e Syringe filters (0.45 pm)

e UV-Vis Spectrophotometer

Procedure:

o Reaction Setup: In the photoreactor vessel, add a specific amount of the photocatalyst to a
known volume of the Acid Blue 260 solution.

o Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a set period (e.g., 30
minutes) to allow the dye molecules to adsorb onto the surface of the photocatalyst, reaching
an equilibrium state.[9]

e Initiation of Photocatalysis: Turn on the light source to initiate the photocatalytic reaction.

o Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a
small aliquot of the suspension.

o Sample Preparation: Immediately filter the aliquot through a 0.45 um syringe filter to remove
the photocatalyst particles.

e Analysis: Determine the concentration of the remaining Acid Blue 260 in the filtrate using
the spectrophotometric method described in the previous protocol.

o Degradation Efficiency Calculation: Calculate the degradation efficiency at each time point
using the following formula: Degradation (%) = [(Co - Ct) / Co] x 100 where Co is the initial
concentration of the dye and C: is the concentration at time t.

Visualizations
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General Synthesis Workflow for Acid Blue 260

Starting Materials

Bromamine Acid 2,4,6-Trimethylaniline
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:
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:
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:
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Acid Blue 260 Dye
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Caption: General Synthesis Workflow for Acid Blue 260.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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